Cas no 2171877-69-1 (2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2171877-69-1
• MF: C₈H₄F₆O₂S
• MW: 278.171582221985
• CID: 5905747
• PubChem ID: 165608583
• Update Time: 2025-10-18

2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride
• EN300-1611835
• 2171877-69-1

• Inchi： 1S/C8H4F6O2S/c9-7(10)5-3-4(8(11,12)13)1-2-6(5)17(14,15)16/h1-3,7H
• InChI Key： FADSEGBBLOZGLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1C(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 277.98361951g/mol
• Monoisotopic Mass: 277.98361951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride

Introduction to 2-(Difluoromethyl)-4-(Trifluoromethyl)benzene-1-sulfonyl Fluoride (CAS No. 2171877-69-1)

2-(Difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2171877-69-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl and a trifluoromethyl group, which confer it with distinct chemical and biological properties. The sulfonyl fluoride functional group further enhances its reactivity and utility in various synthetic transformations.

The chemical structure of 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride is represented by the formula C₉H₃F₆O₃S. The presence of multiple fluorine atoms, particularly in the difluoromethyl and trifluoromethyl groups, imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. This makes it an attractive candidate for use in the synthesis of various pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the development of fluorinated compounds for their potential therapeutic applications. Fluorine atoms are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug molecules, making them valuable in drug design. 2-(Difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride is no exception, as its unique structure offers several advantages in this regard.

The sulfonyl fluoride functional group in 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride is particularly noteworthy. Sulfonyl fluorides are known for their reactivity towards nucleophiles, making them useful intermediates in organic synthesis. They can be readily converted into other functional groups, such as sulfonamides, sulfonates, and sulfones, through various chemical reactions. This versatility has led to their widespread use in the synthesis of complex organic molecules.

In the context of medicinal chemistry, 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride has been explored as a potential building block for the synthesis of novel drug candidates. For instance, recent studies have demonstrated its utility in the development of inhibitors targeting specific enzymes involved in disease pathways. One such application is in the synthesis of inhibitors for kinases, which are key regulators of cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders.

The reactivity of 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride has also been leveraged in the development of imaging agents for diagnostic purposes. Fluorinated compounds are often used in positron emission tomography (PET) imaging due to their ability to provide high-resolution images of biological processes. The unique electronic properties of this compound make it a promising candidate for such applications.

Beyond its applications in medicinal chemistry, 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride has also found use in other areas of chemical research. For example, it has been employed as a reagent in polymer chemistry for the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers have applications in various industries, including electronics, coatings, and materials science.

The synthesis of 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for its production, making it more accessible for research and industrial applications.

In conclusion, 2-(difluoromethyl)-4-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2171877-69-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for the development of novel drugs, imaging agents, and functional materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.